Cas no 852180-79-1 (Ethyl 2-(1-pyrrolidinyl)nicotinate)

• Product Name: Ethyl 2-(1-pyrrolidinyl)nicotinate
• CAS No: 852180-79-1
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD12910755
• CID: 2357920
• PubChem ID: 53403196
• Update Time: 2025-08-02

Ethyl 2-(1-pyrrolidinyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidin-1-yl-nicotinic acid ethyl ester
• Ethyl 2-(1-pyrrolidinyl)nicotinate
• ethyl 2-pyrrolidin-1-ylpyridine-3-carboxylate
• MFCD12910755
• AKOS006720186
• AS-6454
• Ethyl 2-(pyrrolidin-1-yl)nicotinate
• Ethyl2-(pyrrolidin-1-yl)nicotinate
• 852180-79-1
• Ethyl 2-(pyrrolidin-1-yl)pyridine-3-carboxylate
• DTXSID90695126
• CS-0364762

• MDL： MFCD12910755
• Inchi： 1S/C12H16N2O2/c1-2-16-12(15)10-6-5-7-13-11(10)14-8-3-4-9-14/h5-7H,2-4,8-9H2,1H3
• InChI Key： JMHRYTAKWZLIIU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CN=C1N1CCCC1)=O

Computed Properties

• Exact Mass: 220.121177757Da
• Monoisotopic Mass: 220.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-(1-pyrrolidinyl)nicotinate

Ethyl 2-(1-pyrrolidinyl)nicotinate: A Comprehensive Overview

Ethyl 2-(1-pyrrolidinyl)nicotinate, also known by its CAS number 852180-79-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, a key component in the synthesis of various bioactive molecules. The structure of Ethyl 2-(1-pyrrolidinyl)nicotinate incorporates a pyrrolidine ring, which is a five-membered saturated heterocyclic compound containing one nitrogen atom. This unique structure contributes to its diverse applications and properties.

The pyrrolidine moiety in Ethyl 2-(1-pyrrolidinyl)nicotinate plays a crucial role in its chemical reactivity and biological activity. Pyrrolidine derivatives are widely studied for their potential in drug design due to their ability to interact with various biological targets, such as receptors and enzymes. Recent studies have highlighted the importance of pyrrolidine-containing compounds in the development of new therapeutic agents, particularly in the treatment of central nervous system disorders and cancer.

Ethyl 2-(1-pyrrolidinyl)nicotinate is synthesized through a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The synthesis involves the reaction of nicotinic acid with ethyl chloroformate or other suitable reagents to introduce the ester group. The incorporation of the pyrrolidine ring is achieved through cyclization reactions, which are optimized to ensure high yields and purity. The synthesis of this compound is a testament to the advancements in modern organic chemistry, particularly in the design and construction of complex molecular architectures.

One of the most promising applications of Ethyl 2-(1-pyrrolidinyl)nicotinate lies in its potential as a precursor for more complex bioactive molecules. For instance, it can serve as an intermediate in the synthesis of pyrrolidine-containing drugs, such as certain antidepressants and antipsychotics. Recent research has demonstrated that derivatives of this compound exhibit potent activity against various targets, including monoamine oxidases (MAOs) and serotonin reuptake transporters (SERTs). These findings underscore the importance of Ethyl 2-(1-pyrrolidinyl)nicotinate as a valuable building block in drug discovery.

In addition to its role in drug development, Ethyl 2-(1-pyrrolidinyl)nicotinate has also been explored for its potential in materials science. The compound's ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent studies have focused on optimizing the coordination properties of Ethyl 2-(1-pyrrolidinyl)nicotinate to enhance its performance in these areas.

The biological activity of Ethyl 2-(1-pyrrolidinyl)nicotinate is influenced by its structural features, particularly the presence of the pyrrolidine ring and the ester group. The pyrrolidine ring contributes to the compound's lipophilicity, which is essential for its ability to cross biological membranes and interact with cellular targets. The ester group, on the other hand, enhances solubility and stability under physiological conditions. These properties make Ethyl 2-(1-pyrrolidinyl)nicotinate an attractive candidate for further pharmacological studies.

Recent advances in computational chemistry have provided new insights into the molecular interactions of Ethyl 2-(1-pyrrolidinyl)nicotinate with biological targets. Molecular docking studies have revealed that the compound exhibits favorable binding affinities with several receptors, including nicotinic acetylcholine receptors (nAChRs). These findings suggest that Ethyl 2-(1-pyrrolidinyl)nicotinate could be developed into a novel therapeutic agent for conditions such as Alzheimer's disease and smoking cessation.

In conclusion, Ethyl 2-(1-pyrrolidinyl)nicotinate (CAS No: 852180-79-1) is a versatile compound with significant potential in various fields, including drug discovery and materials science. Its unique structure and properties make it an invaluable tool for researchers seeking to develop new bioactive molecules and functional materials. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.